Cas no 3847-19-6 (2-Pyridyl Acetate)

• Product Name: 2-Pyridyl Acetate
• CAS No: 3847-19-6
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 923537
• Update Time: 2025-06-27

2-Pyridyl Acetate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinol, 2-acetate
• 2-Pyridyl Acetate
• 2-Pyridyl Acetate
• pyridin-2-yl acetate

• Inchi： 1S/C7H7NO2/c1-6(9)10-7-4-2-3-5-8-7/h2-5H,1H3
• InChI Key： AEMXNRIHRLEYAK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CN=1

Computed Properties

• Exact Mass: 137.04800

Experimental Properties

• PSA: 39.19000
• LogP: 1.00690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Pyridyl Acetate

2-Pyridyl Acetate (CAS No. 3847-19-6): An Overview of Its Properties, Applications, and Recent Research Advances

2-Pyridyl Acetate (CAS No. 3847-19-6) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as pyridine-2-acetate, is characterized by its unique chemical structure, which consists of an acetate group attached to a pyridine ring. This structure confers it with a range of valuable properties that make it a valuable intermediate and reagent in synthetic chemistry.

The chemical formula of 2-Pyridyl Acetate is C₇H₇NO₂, and it has a molecular weight of 137.13 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation.

In the pharmaceutical industry, 2-Pyridyl Acetate is used as an intermediate in the synthesis of various drugs and drug candidates. Its pyridine ring provides a platform for the introduction of functional groups that can enhance the pharmacological properties of the final product. For example, recent studies have shown that derivatives of 2-Pyridyl Acetate can be used to develop novel anti-inflammatory agents and antiviral compounds. These derivatives often exhibit improved bioavailability and reduced side effects compared to existing drugs.

In the field of agrochemicals, 2-Pyridyl Acetate has been explored for its potential use in the development of new pesticides and herbicides. The pyridine ring's ability to form stable complexes with metal ions makes it a valuable component in the design of chelating agents that can enhance the efficacy of these agricultural products. Recent research has focused on optimizing the synthesis routes to produce 2-Pyridyl Acetate-based compounds with enhanced environmental stability and reduced toxicity.

Beyond its applications in pharmaceuticals and agrochemicals, 2-Pyridyl Acetate has also found use in materials science. Its ability to form coordination complexes with various metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs). These MOFs have shown promise in areas such as gas storage, catalysis, and sensing. For instance, a recent study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from 2-Pyridyl Acetate exhibit high surface areas and excellent gas adsorption capacities, making them suitable for hydrogen storage applications.

The synthetic versatility of 2-Pyridyl Acetate is another factor contributing to its widespread use. It can be synthesized through several routes, including the esterification of 2-pyridinecarboxylic acid with acetic anhydride or acetyl chloride. These methods are well-established and can be scaled up for industrial production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that reduce waste and energy consumption.

In terms of safety and handling, 2-Pyridyl Acetate should be stored in a cool, dry place away from strong oxidizers and acids. While it is not classified as a hazardous material under most regulations, proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation.

The ongoing research into the applications and properties of 2-Pyridyl Acetate continues to expand its potential uses. For example, a study published in Organic Letters reported the development of a novel catalyst system that significantly improves the yield and selectivity of reactions involving 2-Pyridyl Acetate. This breakthrough could have far-reaching implications for the efficiency and cost-effectiveness of chemical processes that utilize this compound.

In conclusion, 2-Pyridyl Acetate (CAS No. 3847-19-6) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and versatile reactivity make it an essential component in synthetic chemistry, pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.